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Compound of Interest

Compound Name:
5,5-Difluoro-6-hydroxyhexanoic

acid

Cat. No.: B2409294 Get Quote

Introduction
This technical guide provides a summary of the known physical properties of 5,5-Difluoro-6-
hydroxyhexanoic acid. Due to the limited availability of direct experimental data for this

specific compound, this document also presents computed data for structurally related analogs

to offer a comparative context for researchers. The information is intended to support research

and development activities where this compound may be of interest.

Core Physical Properties of 5,5-Difluoro-6-
hydroxyhexanoic Acid
Direct experimental data for 5,5-Difluoro-6-hydroxyhexanoic acid is scarce. The primary

available information is its molecular weight.

Comparative Analysis with Structural Analogs
To provide a more comprehensive understanding, the physical properties of 5,5-Difluoro-6-
hydroxyhexanoic acid are presented alongside data for two key analogs: 6-hydroxyhexanoic

acid (the non-fluorinated parent compound) and 5,5-difluorohexanoic acid (lacking the 6-

hydroxy group). This comparison allows for an estimation of the effects of fluorination and

hydroxylation on the molecule's physical characteristics.

Data Presentation: Physical Properties of 5,5-Difluoro-6-hydroxyhexanoic Acid and Analogs
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Property
5,5-Difluoro-6-
hydroxyhexanoic
Acid

5,5-
Difluorohexanoic
Acid (Analog)

6-Hydroxyhexanoic
Acid (Analog)

CAS Number 2247107-02-2[1] 372-67-8 1191-25-9[2]

Molecular Formula C₆H₁₀F₂O₃ C₆H₁₀F₂O₂[3] C₆H₁₂O₃[2]

Molecular Weight 168.14 g/mol [1] 152.14 g/mol [3] 132.16 g/mol [2]

Melting Point Data Not Available Data Not Available 40-41 °C[2]

Boiling Point Data Not Available Data Not Available 89-90 °C at 1 Torr[2]

XLogP3 Data Not Available 1.5 (Computed)[3] -0.4 (Computed)

Appearance Data Not Available Data Not Available Solid

Note: "Data Not Available" indicates that no reliable experimental or computed data was found

in the public domain at the time of this report. Data for analogs is provided for comparative

purposes and should be interpreted with caution.

Experimental Protocols
As no specific experimental studies on the physical properties of 5,5-Difluoro-6-
hydroxyhexanoic acid were identified, this section outlines generalized protocols for

determining key physical characteristics.

Determination of Melting Point
A standard method for determining the melting point of a solid compound is through capillary

melting point apparatus.

Sample Preparation: A small, dry sample of the crystalline compound is packed into a

capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus with a calibrated

thermometer.

Heating: The sample is heated at a controlled rate.
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Observation: The temperature range from the appearance of the first liquid droplet to the

complete melting of the solid is recorded as the melting point range.

Determination of Boiling Point
For non-volatile liquids, the boiling point can be determined using distillation. For smaller

quantities, a micro boiling point determination method can be employed.

Apparatus Setup: A small amount of the liquid is placed in a test tube with an inverted

capillary tube.

Heating: The test tube is heated in a controlled manner using a heating bath.

Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary.

The heat is then slowly reduced.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Visualizations
Logical Relationships of Target Compound and Analogs
The following diagram illustrates the structural relationships between 5,5-Difluoro-6-
hydroxyhexanoic acid and the analogs discussed in this guide.
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Structural Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. CAS Common Chemistry [commonchemistry.cas.org]

3. 5,5-Difluorohexanoic acid | C6H10F2O2 | CID 53418167 - PubChem
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To cite this document: BenchChem. [Technical Guide: Physical Properties of 5,5-Difluoro-6-
hydroxyhexanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2409294#5-5-difluoro-6-hydroxyhexanoic-acid-
physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/FR/fr/search/6-hydroxyhexanoic-acid?focus=products&page=1&perpage=30&sort=relevance&term=6-hydroxyhexanoic%20acid&type=product
https://commonchemistry.cas.org/detail?cas_rn=1191-25-9
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Difluorohexanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5_5-Difluorohexanoic-acid
https://www.benchchem.com/product/b2409294#5-5-difluoro-6-hydroxyhexanoic-acid-physical-properties
https://www.benchchem.com/product/b2409294#5-5-difluoro-6-hydroxyhexanoic-acid-physical-properties
https://www.benchchem.com/product/b2409294#5-5-difluoro-6-hydroxyhexanoic-acid-physical-properties
https://www.benchchem.com/product/b2409294#5-5-difluoro-6-hydroxyhexanoic-acid-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2409294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

